Cas no 125314-64-9 (bisindolylmaleimide IX)

• Product Name: bisindolylmaleimide IX
• CAS No: 125314-64-9
• MF: C₂₅H₂₃N₅O₂S
• MW: 457.547423601151
• CID: 205826
• PubChem ID: 5083
• Update Time: 2025-06-29

bisindolylmaleimide IX Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,3-[3-[2,5-dihydro-4-(1-methyl-1H-indol-3-yl)-2,5-dioxo-1H-pyrrol-3-yl]-1H-indol-1-yl]propylester
• Bisindolylmaleimide IX
• Bisindolylmaleimide IX mesylate (BIM IX, Ro 31-8220 mesylate, Bisindolylmaleimide IX, Methanesulfonate Salt )
• Carbamimidothioic acid,3-[3-[2,5-dihydro-4-(1-methyl-1H-indol-3-yl)-2,5-dioxo-1H-pyrrol-3-yl]-...
• RO 31-8220 MESYLATE
• Bisindolylmaleimide I
• RBT205 INHIBITOR
• Ro 31-8220
• Ro 318220
• Carbamimidothioic acid 3-[3-[2,5-dihydro-4-(1-methyl-1H-indol-3-yl)-2,5-dioxo-1H-pyrrol-3-yl]-1H-indol-1-yl]propyl ester
• RO-31-8220
• Bisindoylmaleimidine IX
• RO 31-8220 METHANESULFONATE
• Ro 31-8220 methanesulfonate salt
• BISINDOLYLMALEIMIDE IX METHANESULFONATE
• BISINDOYLMALEIMIDINE IX METHANESULFONATE
• Ro 31-8220 mesylate (Bisindolylmaleimide IX)
• 3-[1-3-(AMIDINOTHIO)PROPYL-1H-INDOL-3-YL]-3-(1-METHYL-1H-INDOL-3-YL) MALEIMIDE
• Ro 31 8220
• 3-[3-[4-(1-methylindol-3-yl)-2,5-dioxopyrrol-3-yl]indol-1-yl]propyl carbamimidothioate
• W9A0B5E78O
• 3-{3-[4-(1-methyl-1H-indol-3-yl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl]-1H-indol-1-yl}propyl carbamimidothioate
• 3-{3-[4-(1-methyl-1H-indol-3-yl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl]-1H-indol-1-yl}propyl imidothiocarbamate
• EX-A384
• CS-1678
• Carbamimidothioic acid, 3-(3-(2,5-dihydro-4-(1-methyl-1H-indol-3-yl)-2,5-dioxo-1H-pyrrol-3-yl)-1H-indol-1-yl)propyl ester
• BDBM3175
• KBioGR_000417
• 3-[1-[3-(Amidinothio)propyl]-3-indolyl]-4-(1-methyl-3-indolyl)-1H-pyrrole-2,5-dione Methanesulfonate
• NSC767237
• NSC-767237
• 125314-64-9
• KBio2_005553
• bisindolylmaleimide-IX
• KBio2_002985
• SCHEMBL1567017
• NCGC00092293-04
• Bisindolylmaleimide 11b
• DTXSID20154736
• BiomolKI_000033
• Ro-31-8220 - CAS 138489-18-6
• bisindolymaleimide IX
• HMS3403E19
• Carbamimidothioic acid, 3-[3-[2,5-dihydro-4-(1-methyl-1H-indol-3-yl)-2,5-dioxo-1H-pyrrol-3-yl]-1H-indol-1-yl]propyl ester & Z-100
• CCG-100637
• KBio3_000794
• Ro?31-8220?
• BDBM50400734
• Ro31-8220
• HMS1792E19
• 3-[3-[4-(1-methylindol-3-yl)-2,5-dioxopyrrol-3-yl]indol-1-yl]propylsulfanylmethanimidamide
• NCGC00092293-03
• KBio3_000793
• GTPL5259
• Bio2_000849
• NCGC00092293-05
• UNII-W9A0B5E78O
• HMS1990E19
• Ro 31-8220 methanesulfonate;Bisindolylmaleimide IX mesylate
• IDI1_002124
• BSPBio_001077
• HMS3673M03
• BRD-K06543683-001-04-4
• BRD-K06543683-066-01-3
• Ro-318220
• 3-[1-[3-(Amidinothio)propyl-1H-indol-3-yl]-3-(1-methyl-1H-indol-3-yl)maleimide
• [(3-{3-[4-(1-methyl-1H-indol-3-yl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl]-1H-indol-1-yl}propyl)sulfanyl]methanimidamide
• Ro 318220 & Z-100
• AC-33051
• HY-13866A
• KBio2_000417
• CHEBI:38912
• EI-283
• Bio2_000369
• BiomolKI2_000041
• AKOS030526357
• DRN
• KBioSS_000417
• NCGC00092293-15
• CHEMBL6291
• 2-{1-[3-(amidinothio)propyl]-1h-indol-3-yl}-3-(1-methylindol-3-yl)maleimide
• BCP13149
• 2-[3-[3-[4-(1-methylindol-3-yl)-2,5-dioxo-pyrrol-3-yl]indol-1-yl]propyl]isothiourea
• HMS3401B10
• BIM-9
• CHEMBL1591531
• 3-(3-(4-(1-methyl-1h-indol-3-yl)-2,5-dioxo-2,5-dihydro-1h-pyrrol-3-yl)-1h-indol-1-yl)propyl carbamimidothioate
• Q7339195
• NCGC00092293-02
• BRD-K06543683-066-05-4
• DA-57490
• DSXXEELGXBCYNQ-UHFFFAOYSA-N
• BRD-K06543683-066-04-7
• GLXC-10650
• BRD-K06543683-066-03-9
• BRD-K06543683-066-02-1
• SDCCGRCH-0000021.P001
• bisindolylmaleimide IX

• MDL： MFCD00236436
• Inchi： 1S/C25H23N5O2S/c1-29-13-17(15-7-2-4-9-19(15)29)21-22(24(32)28-23(21)31)18-14-30(11-6-12-33-25(26)27)20-10-5-3-8-16(18)20/h2-5,7-10,13-14H,6,11-12H2,1H3,(H3,26,27)(H,28,31,32)
• InChI Key： DSXXEELGXBCYNQ-UHFFFAOYSA-N
• SMILES： S(C(=N)N)CCCN1C=C(C2C(NC(C=2C2=CN(C)C3C=CC=CC2=3)=O)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 553.14500
• Monoisotopic Mass: 457.15724617 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 131
• Molecular Weight: 457.5

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Insuluble (3.2E-5 g/L) (25 ºC),
• PSA: 193.95000
• LogP: 5.43060

bisindolylmaleimide IX Security Information

• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on bisindolylmaleimide IX

Comprehensive Overview of Bisindolylmaleimide IX (CAS No. 125314-64-9): Mechanism, Applications, and Research Insights

Bisindolylmaleimide IX (CAS No. 125314-64-9), a potent and selective inhibitor of protein kinase C (PKC), has garnered significant attention in biochemical and pharmacological research. This compound belongs to the bisindolylmaleimide family, known for its ability to modulate cellular signaling pathways. Researchers frequently explore its role in cancer therapy, neurodegenerative diseases, and inflammatory responses, making it a focal point in modern drug discovery.

The molecular structure of Bisindolylmaleimide IX features a maleimide core flanked by two indole rings, which contributes to its high affinity for PKC isoforms. Its specificity for PKC-α, PKC-β, and PKC-γ has made it a valuable tool for studying signal transduction mechanisms. Recent studies highlight its potential in targeted therapy, particularly in breast cancer and glioblastoma, where PKC overexpression is linked to tumor progression.

In the context of neuroprotection, Bisindolylmaleimide IX has shown promise in mitigating oxidative stress and apoptosis in neuronal cells. This aligns with growing interest in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential, a topic frequently searched in neuroscience research forums.

From a technical perspective, Bisindolylmaleimide IX is often utilized in in vitro and in vivo assays to elucidate PKC-dependent pathways. Its IC50 values (ranging from 10–100 nM) are well-documented, providing researchers with reliable data for experimental design. The compound's stability under physiological conditions also makes it suitable for long-term studies, a feature highly valued in pharmacokinetic research.

Beyond oncology and neurology, Bisindolylmaleimide IX is investigated for its role in cardiovascular diseases. PKC inhibition has been linked to reduced vascular inflammation and improved endothelial function, addressing common queries in cardiometabolic health discussions. This multifaceted applicability underscores its importance in translational medicine.

In the realm of drug development, Bisindolylmaleimide IX serves as a scaffold for designing novel PKC modulators. Computational studies leveraging molecular docking and QSAR modeling frequently reference its structure-activity relationships. Such approaches are trending in AI-driven drug discovery, reflecting the compound's relevance in cutting-edge research.

For laboratory use, Bisindolylmaleimide IX is typically supplied as a lyophilized powder, requiring reconstitution in DMSO or ethanol. Handling protocols emphasize light sensitivity and storage at -20°C, details often sought by life science professionals. Its compatibility with high-throughput screening platforms further expands its utility in biopharmaceutical R&D.

Ethical and sustainable sourcing of Bisindolylmaleimide IX is another emerging topic. With increasing focus on green chemistry, researchers inquire about eco-friendly synthesis methods for such compounds. Manufacturers are now adopting catalytic processes to reduce waste, aligning with global ESG (Environmental, Social, and Governance) standards.

In summary, Bisindolylmaleimide IX (CAS No. 125314-64-9) exemplifies the intersection of basic science and applied therapeutics. Its versatility across disease models and compatibility with advanced technologies ensure its continued prominence in scientific literature. As PKC research evolves, this compound remains a cornerstone for unraveling complex biological networks and developing next-generation therapeutics.